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Compound of Interest

Compound Name: Valiglurax

Cat. No.: B611630 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

guide provides essential information and step-by-step procedures for the proper disposal of

Valiglurax, a potent and selective mGlu4 positive allosteric modulator.

Adherence to these guidelines is crucial for minimizing environmental impact and ensuring the

safety of all laboratory personnel. All chemical waste, including Valiglurax and any materials

contaminated with it, should be treated as hazardous unless explicitly confirmed otherwise by

institutional safety officers.[1]

Valiglurax Chemical and Physical Properties
A summary of the known quantitative data for Valiglurax is presented below. This information

is essential for understanding the compound's characteristics and handling requirements.
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Property Value Source

Molecular Formula C₁₆H₁₀F₃N₅ MedChemExpress

Molecular Weight 329.28 g/mol MedChemExpress

CAS Number 1976050-09-5
InvivoChem,

MedChemExpress

EC₅₀ (hmGlu4/Gqi5) 64.6 nM
InvivoChem,

MedChemExpress

EC₅₀ (rmGlu4 GIRK) 197 nM MedChemExpress

Solubility in DMSO 83.33 mg/mL (253.07 mM) MedChemExpress

Storage (Solid) -20°C for up to 3 years TargetMol

Storage (In Solvent) -80°C for up to 1 year TargetMol

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of Valiglurax and

associated waste materials. This procedure is based on general best practices for laboratory

chemical waste management.

1. Personal Protective Equipment (PPE): Before handling any chemical waste, ensure

appropriate PPE is worn. This includes, but is not limited to:

Nitrile gloves

Safety glasses with side shields or chemical splash goggles

Laboratory coat

2. Waste Segregation: Proper segregation of chemical waste is paramount to prevent

accidental reactions and ensure compliant disposal.[2][3]

Solid Waste:
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Place unused or expired solid Valiglurax powder, contaminated weighing paper, pipette

tips, and other contaminated solid materials into a designated, clearly labeled hazardous

waste container for solid chemical waste.[2]

Liquid Waste:

Collect all solutions containing Valiglurax in a dedicated, clearly labeled hazardous waste

container. The container should specify the contents, including all solvents used (e.g.,

"Valiglurax in DMSO/Saline"). Do not mix with incompatible waste streams.[2]

Sharps Waste:

Dispose of any needles, syringes, or other contaminated sharps used in the handling of

Valiglurax in a designated sharps container.

3. Container Management: Proper management of waste containers is essential for safety and

compliance.

All hazardous waste containers must be kept securely closed except when adding waste.

Label all waste containers clearly with "Hazardous Waste," the full chemical name(s) of the

contents, and the approximate concentrations.

Store waste containers in a designated and clearly marked satellite accumulation area within

the laboratory.

4. Final Disposal:

Never dispose of Valiglurax down the sink or in the regular trash. Chemical waste must be

disposed of through your institution's designated hazardous waste management program.

Contact your institution's Environmental Health and Safety (EHS) or equivalent department

to schedule a pickup for the hazardous waste.

Follow all institutional and local regulations for the final disposal of chemical waste.

5. Decontamination:
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Thoroughly decontaminate all surfaces and equipment that have come into contact with

Valiglurax using an appropriate solvent and cleaning agents. Dispose of all cleaning

materials (e.g., wipes, absorbent pads) as solid hazardous waste.

Valiglurax Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Valiglurax.
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Caption: Workflow for the proper disposal of Valiglurax.

Signaling Pathway Context: mGluR4 Activation
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Valiglurax is a positive allosteric modulator (PAM) of the metabotropic glutamate receptor 4

(mGluR4). Understanding its mechanism of action provides context for its biological

significance. The following diagram illustrates the canonical signaling pathway of mGluR4.
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Caption: Simplified mGluR4 signaling pathway with Valiglurax modulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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